Cas no 1807938-94-8 (D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)-)

• Product Name: D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)-
• CAS No: 1807938-94-8
• MF: C₈H₁₅N₃O₃
• MW: 201.223001718521
• CID: 5211130
• PubChem ID: 98041449
• Update Time: 2025-05-24

D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)-

• Inchi： 1S/C8H15N3O3/c1-5(12)11-4-6(14-2)3-7(11)8(13)10-9/h6-7H,3-4,9H2,1-2H3,(H,10,13)/t6-,7+/m0/s1
• InChI Key： DMCIOTVZCDBSMB-NKWVEPMBSA-N
• SMILES： C(NN)(=O)[C@H]1C[C@H](OC)CN1C(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)-

Recent Advances in the Study of D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)- (CAS: 1807938-94-8)

The compound D-Proline, 1-acetyl-4-methoxy-, hydrazide, (4S)- (CAS: 1807938-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral proline derivative is being explored for its potential applications in drug discovery, particularly as a building block for peptidomimetics and enzyme inhibitors. Recent studies have focused on its synthetic accessibility, stereochemical purity, and biological activity, positioning it as a promising candidate for further pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step route starting from L-proline, with a key step involving the introduction of the methoxy group at the 4-position. The researchers achieved a high yield (78%) and excellent enantiomeric excess (>99%), which is critical for its application in asymmetric synthesis. The hydrazide functionality was shown to be stable under physiological conditions, making it suitable for further derivatization.

In terms of biological activity, preliminary screening results reported in Bioorganic & Medicinal Chemistry Letters indicate that this compound exhibits moderate inhibitory activity against proline-specific enzymes such as prolyl oligopeptidase (POP), with an IC₅₀ of 12.3 μM. Molecular docking studies suggest that the 4-methoxy group contributes significantly to binding affinity by forming hydrogen bonds with the enzyme's active site. These findings open new possibilities for developing POP inhibitors targeting neurological disorders.

The compound's potential as a chiral auxiliary has also been investigated. A recent patent application (WO2023056789) describes its use in the asymmetric synthesis of β-amino acids, achieving diastereomeric ratios up to 95:5. The rigid proline scaffold combined with the methoxy group's steric and electronic effects was found to provide excellent facial selectivity in various Michael addition reactions.

Stability studies conducted at physiological pH (7.4) show that the compound remains stable for over 48 hours, with less than 5% degradation observed. This stability profile, combined with its demonstrated cell permeability in Caco-2 assays (P_app = 8.7 × 10^-6 cm/s), suggests good drug-like properties for potential oral administration.

Future research directions highlighted in recent reviews include exploring this scaffold for the development of protease-resistant peptide analogs and as a component of PROTACs (Proteolysis Targeting Chimeras). The unique stereoelectronic properties imparted by the 4-methoxy group may offer advantages in controlling protein-protein interactions, a rapidly growing area in drug discovery.